4-bromo-1,3-dimethyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamide

• Molecular Formula: C10H11BrN4O2
• Molecular Weight: 299.12 g/mol
• IUPAC Name: 4-bromo-2,5-dimethyl-N-(5-methyl-1,2-oxazol-3-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C10H11BrN4O2/c1-5-4-7(14-17-5)12-10(16)9-8(11)6(2)13-15(9)3/h4H,1-3H3,(H,12,14,16)
• InChI Key: YSNMJLGGIXAPFQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)C2=C(C(=NN2C)C)Br

Description

4-bromo-1,3-dimethyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamide, also known as BRD, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-bromo-1,3-dimethyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamide involves its ability to bind to specific sites on the target enzymes, thereby inhibiting their activity. For example, this compound binds to the acetyl-lysine recognition pocket of 4-bromo-1,3-dimethyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamides, preventing them from interacting with their substrate proteins. Similarly, this compound binds to the active site of HDACs, preventing them from deacetylating histone proteins, which are essential for gene expression.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the induction of cell cycle arrest, apoptosis, and differentiation. It has also been found to modulate the expression of several genes involved in cancer progression and inflammation, making it a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-1,3-dimethyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamide in lab experiments is its high potency and selectivity against its target enzymes. This allows for the precise modulation of specific cellular processes, which is essential for understanding their function. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the study of 4-bromo-1,3-dimethyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamide, including its potential applications in drug discovery, cancer therapy, and epigenetic regulation. One of the areas of interest is the development of more potent and selective this compound inhibitors, which can be used as lead compounds for drug development. Another area of interest is the investigation of the role of this compound in various cellular processes, including DNA damage response and immune regulation. Overall, the study of this compound has the potential to contribute significantly to our understanding of cellular processes and the development of novel therapeutics.

Synthesis Methods

The synthesis of 4-bromo-1,3-dimethyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamide involves a series of chemical reactions that require specific reagents and conditions. The most common method for synthesizing this compound is through the reaction between 4-bromo-1,3-dimethyl-5-nitropyrazole and 5-methyl-3-isoxazolecarboxylic acid, followed by reduction of the nitro group with tin (II) chloride. The resulting product is then treated with trifluoroacetic acid to obtain this compound.

Scientific Research Applications

4-bromo-1,3-dimethyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit potent inhibitory activity against several enzymes, including histone deacetylases (HDACs), bromodomains (4-bromo-1,3-dimethyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-5-carboxamides), and protein arginine methyltransferases (PRMTs). These enzymes are involved in various cellular processes, including gene expression, chromatin remodeling, and protein modification, making them attractive targets for drug discovery.